Cas no 1401522-01-7 (3-(3-METHYL-1,2-THIAZOL-5-YL)BENZALDEHYDE)

• Product Name: 3-(3-METHYL-1,2-THIAZOL-5-YL)BENZALDEHYDE
• CAS No: 1401522-01-7
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• MDL: MFCD22573495
• CID: 4597096
• Update Time: 2025-10-05

3-(3-METHYL-1,2-THIAZOL-5-YL)BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-isothiazol-5-yl)-benzaldehyde
• 3-(3-methyl-1,2-thiazol-5-yl)benzaldehyde
• Benzaldehyde, 3-(3-methyl-5-isothiazolyl)-
• 3-(3-METHYL-1,2-THIAZOL-5-YL)BENZALDEHYDE

• MDL： MFCD22573495
• Inchi： 1S/C11H9NOS/c1-8-5-11(14-12-8)10-4-2-3-9(6-10)7-13/h2-7H,1H3
• InChI Key： IQJYCRMKKIXHEK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(C2SN=C(C)C=2)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 278.0±32.0 °C at 760 mmHg
• Flash Point: 121.9±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(3-METHYL-1,2-THIAZOL-5-YL)BENZALDEHYDE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-METHYL-1,2-THIAZOL-5-YL)BENZALDEHYDE

Comprehensive Overview of 3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde (CAS No. 1401522-01-7)

3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde (CAS No. 1401522-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzaldehyde derivative features a 3-methyl-1,2-thiazole moiety, which contributes to its unique chemical properties and potential applications. The compound's molecular structure combines an aromatic aldehyde with a heterocyclic thiazole ring, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for thiazole-containing compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde for its role in developing novel antimicrobial agents and anti-inflammatory drugs. The methyl-thiazole group enhances the compound's stability and bioavailability, which are critical factors in drug design. Additionally, its aldehyde functional group provides a reactive site for further chemical modifications, enabling the creation of diverse derivatives.

The synthesis of 3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound is often used as a building block in medicinal chemistry, particularly in the development of small molecule inhibitors targeting specific enzymes or receptors.

From an industrial perspective, 3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde is gaining traction in the agrochemical sector. Its structural features make it a promising candidate for designing new pesticides and herbicides. The thiazole ring is known to interact with biological targets in pests, offering a mechanism of action that can be fine-tuned for higher efficacy. Environmental concerns and the need for sustainable solutions have further driven research into this compound's potential applications.

Another area of interest is the compound's role in material science. The benzaldehyde-thiazole hybrid structure can be incorporated into polymers or coatings to impart specific properties, such as UV resistance or antimicrobial activity. This versatility aligns with the growing demand for smart materials in various industries, including healthcare and electronics.

For researchers and manufacturers, sourcing high-quality 3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde is crucial. Reputable suppliers provide detailed technical data sheets and certificates of analysis to ensure compliance with regulatory standards. The compound's stability under different storage conditions and compatibility with common solvents are also key considerations for its practical use.

In conclusion, 3-(3-Methyl-1,2-thiazol-5-yl)benzaldehyde (CAS No. 1401522-01-7) represents a versatile and valuable chemical entity with wide-ranging applications. Its unique structural features and reactivity make it a focal point in drug discovery, agrochemical development, and advanced material design. As scientific advancements continue, this compound is expected to play an increasingly important role in addressing global challenges in health and sustainability.